N-[3-(4-ethoxyphenyl)-3-oxopropyl]-beta-alanine

• IUPAC Name: 3-[[3-(4-ethoxyphenyl)-3-oxopropyl]amino]propanoic acid
• InChI: InChI=1S/C14H19NO4/c1-2-19-12-5-3-11(4-6-12)13(16)7-9-15-10-8-14(17)18/h3-6,15H,2,7-10H2,1H3,(H,17,18)
• InChI Key: CWPAUBXLQUWEIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CCNCCC(=O)O
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

N-[3-(4-ethoxyphenyl)-3-oxopropyl]-beta-alanine, commonly known as EPPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPPBA is a derivative of beta-alanine and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of EPPBA involves the inhibition of HDAC8, which leads to the accumulation of acetylated histones and altered gene expression. HDAC8 inhibition has been linked to the activation of tumor suppressor genes, cell cycle arrest, and apoptosis. EPPBA has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Biochemical and physiological effects:
EPPBA has been shown to have various biochemical and physiological effects, including the inhibition of HDAC8 activity, the alteration of gene expression, and the induction of apoptosis in cancer cells. EPPBA has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using EPPBA in lab experiments include its specificity for HDAC8, its ability to inhibit cancer cell growth, and its potential neuroprotective effects. However, the limitations of using EPPBA include its low solubility, which may affect its bioavailability and the need for careful optimization of reaction conditions to obtain high yields and purity.

Future Directions

There are several future directions for the study of EPPBA, including the development of more efficient synthesis methods, the identification of new HDAC8 inhibitors, and the investigation of the potential therapeutic applications of EPPBA in various diseases, including cancer and neurodegenerative disorders. Additionally, the development of EPPBA derivatives with improved solubility and bioavailability may enhance its potential as a therapeutic agent.

Scientific Research Applications

EPPBA has shown potential applications in various scientific research fields, including drug discovery, chemical biology, and neurobiology. EPPBA has been identified as a potential inhibitor of the enzyme histone deacetylase 8 (HDAC8), which is involved in various biological processes, including gene expression and cell differentiation. Inhibition of HDAC8 has been linked to the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. EPPBA has also been used as a tool to study the role of HDAC8 in biological systems.